molecular formula C2H4Br4Si2 B14572775 1,1,3,3-Tetrabromo-1,3-disiletane CAS No. 61739-88-6

1,1,3,3-Tetrabromo-1,3-disiletane

Cat. No.: B14572775
CAS No.: 61739-88-6
M. Wt: 403.84 g/mol
InChI Key: DFQZXUVHEJJUTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1,3,3-Tetrabromo-1,3-disiletane is a silicon-containing heterocyclic compound featuring a four-membered disiletane ring (two silicon atoms bonded in a cyclobutane-like structure) with four bromine atoms substituted at the 1 and 3 positions. The brominated variant is expected to exhibit distinct physicochemical properties compared to its chlorinated counterparts, primarily due to the larger atomic radius and polarizability of bromine.

Properties

CAS No.

61739-88-6

Molecular Formula

C2H4Br4Si2

Molecular Weight

403.84 g/mol

IUPAC Name

1,1,3,3-tetrabromo-1,3-disiletane

InChI

InChI=1S/C2H4Br4Si2/c3-7(4)1-8(5,6)2-7/h1-2H2

InChI Key

DFQZXUVHEJJUTH-UHFFFAOYSA-N

Canonical SMILES

C1[Si](C[Si]1(Br)Br)(Br)Br

Origin of Product

United States

Preparation Methods

The synthesis of 1,1,3,3-tetrabromo-1,3-disiletane typically involves the reaction of silicon-based precursors with bromine sources. One common method is the bromination of 1,3-disiletane, where bromine is added to the silicon-silicon bond under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to prevent side reactions .

The reaction conditions must be carefully controlled to ensure high yields and purity of the final product .

Chemical Reactions Analysis

1,1,3,3-Tetrabromo-1,3-disiletane undergoes various chemical reactions, including:

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with Grignard reagents can yield organosilicon compounds with various functional groups .

Scientific Research Applications

1,1,3,3-Tetrabromo-1,3-disiletane has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1,1,3,3-tetrabromo-1,3-disiletane involves its ability to undergo various chemical transformations. The bromine atoms can be readily substituted or eliminated, allowing the compound to participate in a wide range of chemical reactions. The silicon atoms in the compound can form stable bonds with other elements, making it a versatile reagent in synthetic chemistry .

Comparison with Similar Compounds

1,1,3,3-Tetrachloro-1,3-disilylcyclobutane (CAS 2146-97-6)

  • Structural Similarities : Both compounds share a disilylcyclobutane core.
  • Key Differences :
    • Halogen Substitution : Bromine (Br) vs. Chlorine (Cl). Bromine’s larger size (atomic radius: 1.14 Å vs. 0.99 Å for Cl) increases molecular weight and weakens the Si–X bond, enhancing reactivity in nucleophilic substitution reactions .
    • Molecular Weight :
  • Tetrabromo variant: ~375.78 g/mol (calculated).
  • Tetrachloro variant: 197.98 g/mol (calculated).
    • Thermal Stability : Chlorinated analogs are typically more thermally stable due to stronger Si–Cl bonds (bond energy ~464 kJ/mol vs. ~360 kJ/mol for Si–Br), making the brominated compound more reactive but less stable under heat .

Silicon-Oxygen vs. Silicon-Silicon Heterocycles

1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPS Chloride)

  • Structural Differences : A disiloxane ring (Si–O–Si) with chlorine and bulky isopropyl groups.
  • Reactivity : The Si–O bond in disiloxanes reduces ring strain compared to disiletanes (Si–Si bonds), leading to lower reactivity in ring-opening reactions. The brominated disiletane is expected to undergo faster hydrolysis or alkylation due to higher ring strain and weaker Si–Br bonds .

Brominated Non-Silicon Compounds

1,1,3,3-Tetrabromo-2-nonanone (CAS data not provided)

  • Structural Context : A carbonyl-containing aliphatic compound with bromine substituents.
  • Reactivity Contrast: Unlike the silicon-based disiletane, this compound’s reactivity is dominated by electrophilic bromine atoms adjacent to a ketone group, enabling haloform reactions or nucleophilic attacks at the carbonyl carbon. The disiletane’s reactivity centers on silicon-halogen bonds, favoring organometallic coupling or polymer formation .

Data Tables

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Halogen Type Ring Type Key Properties
1,1,3,3-Tetrabromo-1,3-disiletane Not provided C₂Si₂Br₄ ~375.78 Bromine Disiletane High reactivity, lower thermal stability
1,1,3,3-Tetrachloro-1,3-disilylcyclobutane 2146-97-6 C₂Si₂Cl₄ 197.98 Chlorine Disilylcyclobutane Moderate stability, Si–Cl bond reactivity
1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane Not provided C₁₂H₂₄Cl₂O₂Si₂ ~355.50 Chlorine Disiloxane Low ring strain, steric hindrance

Research Findings

  • Reactivity Trends : Brominated disiletanes are predicted to undergo faster ring-opening reactions compared to chlorinated analogs, as demonstrated in studies of halogenated silicon heterocycles .
  • Synthetic Utility : The tetrabromo compound’s labile Si–Br bonds make it a candidate for synthesizing silicon-based polymers or functionalized silanes via cross-coupling reactions.
  • Environmental Considerations : Brominated silicon compounds may pose higher environmental persistence than chlorinated versions due to bromine’s lower electronegativity and stronger van der Waals interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.